93-51-6

2-Methoxy-4-methylphenol

Usually In Stock

• CAS RN:
• 93-51-6

• Formula:
• C8H10O2

• InChI:
• InChI=1S/C8H10O2/c1-6-3-4-7(9)8(5-6)10-2/h3-5,9H,1-2H3

• InChIKey:
• PETRWTHZSKVLRE-UHFFFAOYSA-N

• 2-Methoxy-4-methylphenol is a member of phenols and a member of methoxybenzenes.
  2-Methoxy-4-methylphenol is a natural product found in Daphne odora, Capsicum annuum, and other organisms with data available.

CID 6337710

• CAS RN:
• 293-51-6

• Formula:
• O4Si4

• InChI:
• InChI=1S/O4Si4/c1-5-2-7-4-8-3-6-1

• InChIKey:
• QADUHAQRRSRMMM-UHFFFAOYSA-N

• CID 6337710 is a useful research compound. Its molecular formula is O4Si4 and its molecular weight is 176.34 g/mol. The purity is usually 95%.

3-(Butylamino)propionitrile

In Stock

• CAS RN:
• 693-51-6

• Formula:
• C7H14N2

• InChI:
• InChI=1S/C7H14N2/c1-2-3-6-9-7-4-5-8/h9H,2-4,6-7H2,1H3

• InChIKey:
• FPGVMJDQNJEAJM-UHFFFAOYSA-N

• 3-(Butylamino)propionitrile is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.2 g/mol. The purity is usually 95%.

2-N-[(E)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-6-morpholin-4-yl-4-N-phenyl-1,3,5-triazine-2,4-diamine

• CAS RN:
• 5493-51-6

• Formula:
• C28H29N7O3

• InChI:
• InChI=1S/C28H29N7O3/c1-36-25-18-22(12-13-24(25)38-20-21-8-4-2-5-9-21)19-29-34-27-31-26(30-23-10-6-3-7-11-23)32-28(33-27)35-14-16-37-17-15-35/h2-13,18-19H,14-17,20H2,1H3,(H2,30,31,32,33,34)/b29-19+

• InChIKey:
• HCEYVZXVPLTYCH-VUTHCHCSSA-N

• 2-N-[(E)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-6-morpholin-4-yl-4-N-phenyl-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C28H29N7O3 and its molecular weight is 511.6 g/mol. The purity is usually 95%.

N-[2-(morpholin-4-yl)ethyl]-2-(thiophen-2-yl)quinoline-4-carboxamide

Usually In Stock

• CAS RN:
• 5693-51-6

• Formula:
• C20H21N3O2S

• InChI:
• InChI=1S/C20H21N3O2S/c24-20(21-7-8-23-9-11-25-12-10-23)16-14-18(19-6-3-13-26-19)22-17-5-2-1-4-15(16)17/h1-6,13-14H,7-12H2,(H,21,24)

• InChIKey:
• ZPILGSPMKDTNAF-UHFFFAOYSA-N

• N-[2-(morpholin-4-yl)ethyl]-2-(thiophen-2-yl)quinoline-4-carboxamide is a useful research compound. Its molecular formula is C20H21N3O2S and its molecular weight is 367.5 g/mol. The purity is usually 95%.

2-Bromo-5-methoxybenzenethiol

• CAS RN:
• 13993-51-6

• Formula:
• C7H7BrOS

• InChI:
• InChI=1S/C7H7BrOS/c1-9-5-2-3-6(8)7(10)4-5/h2-4,10H,1H3

• InChIKey:
• OPVIAUGHOYNQLE-UHFFFAOYSA-N

• 2-Bromo-5-methoxybenzenethiol is a useful research compound. Its molecular formula is C7H7BrOS and its molecular weight is 219.10 g/mol. The purity is usually 95%.

(R)-3-Phenylcyclohexanone

In Stock

• CAS RN:
• 34993-51-6

• Formula:
• C12H14O

• InChI:
• InChI=1S/C12H14O/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2/t11-/m1/s1

• InChIKey:
• CJAUDSQXFVZPTO-LLVKDONJSA-N

• (R)-3-Phenylcyclohexanone is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.

2-Isothiocyanato-1-methoxy-4-nitrobenzene

In Stock

• CAS RN:
• 71793-51-6

• Formula:
• C8H6N2O3S

• InChI:
• InChI=1S/C8H6N2O3S/c1-13-8-3-2-6(10(11)12)4-7(8)9-5-14/h2-4H,1H3

• InChIKey:
• QVOHAYVRNBCJDV-UHFFFAOYSA-N

• 2-Isothiocyanato-1-methoxy-4-nitrobenzene is a useful research compound. Its molecular formula is C8H6N2O3S and its molecular weight is 210.21 g/mol. The purity is usually 95%.

Adenosine,6N-pentyl

Usually In Stock

• CAS RN:
• 26293-51-6

• Formula:
• C15H23N5O4

• InChI:
• InChI=1S/C15H23N5O4/c1-2-3-4-5-16-13-10-14(18-7-17-13)20(8-19-10)15-12(23)11(22)9(6-21)24-15/h7-9,11-12,15,21-23H,2-6H2,1H3,(H,16,17,18)

• InChIKey:
• GOVRORCMTKLBKN-UHFFFAOYSA-N

• Adenosine,6N-pentyl is a useful research compound. Its molecular formula is C15H23N5O4 and its molecular weight is 337.37 g/mol. The purity is usually 95%.

Oxobis(toluene-p-sulphonato)vanadium

Usually In Stock

• CAS RN:
• 21493-51-6

• Formula:
• C14H16O7S2V

• InChI:
• InChI=1S/2C7H8O3S.O.V/c2*1-6-2-4-7(5-3-6)11(8,9)10;;/h2*2-5H,1H3,(H,8,9,10);;

• InChIKey:
• IRGQWVJBFRICBV-UHFFFAOYSA-N

• Oxobis(toluene-p-sulphonato)vanadium is a useful research compound. Its molecular formula is C14H16O7S2V and its molecular weight is 411.3 g/mol. The purity is usually 95%.

N,N,N''-trimethylguanidine hydroiodide

In Stock

• CAS RN:
• 63493-51-6

• Formula:
• C4H12IN3

• InChI:
• InChI=1S/C4H11N3.HI/c1-6-4(5)7(2)3;/h1-3H3,(H2,5,6);1H

• InChIKey:
• WHZLMUAVBJNNLF-UHFFFAOYSA-N

• N,N,N''-trimethylguanidine hydroiodide is a useful research compound. Its molecular formula is C4H12IN3 and its molecular weight is 229.065. The purity is usually 95%.

1,5,8-Trimethyl-1,2,3,4-tetrahydronaphthalene

Usually In Stock

• CAS RN:
• 21693-51-6

• Formula:
• C13H18

• InChI:
• InChI=1S/C13H18/c1-9-7-8-11(3)13-10(2)5-4-6-12(9)13/h7-8,10H,4-6H2,1-3H3

• InChIKey:
• OIIJXQMSEYQDDI-UHFFFAOYSA-N

• 1,5,8-Trimethyl-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C13H18 and its molecular weight is 174.28 g/mol. The purity is usually 95%.

6-ethylthieno[2,3-d]pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 18593-51-6

• Formula:
• C8H8N2OS

• InChI:
• InChI=1S/C8H8N2OS/c1-2-5-3-6-7(11)9-4-10-8(6)12-5/h3-4H,2H2,1H3,(H,9,10,11)

• InChIKey:
• GXZAQJCUXCKYKB-UHFFFAOYSA-N

• 6-ethylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C8H8N2OS and its molecular weight is 180.23 g/mol. The purity is usually 95%.

W-84 dibromide

Usually In Stock

• CAS RN:
• 21093-51-6

• Formula:
• C32H44Br2N4O4

• InChI:
• InChI=1S/C32H44N4O4.2BrH/c1-35(2,23-13-19-33-29(37)25-15-7-8-16-26(25)30(33)38)21-11-5-6-12-22-36(3,4)24-14-20-34-31(39)27-17-9-10-18-28(27)32(34)40;;/h7-10,15-18H,5-6,11-14,19-24H2,1-4H3;2*1H/q+2;;/p-2

• InChIKey:
• DZRJZDQAGMZGGA-UHFFFAOYSA-L

• Stabilizes cholinergic antagonist-receptor complexes by an allosteric effect. Increases the protective effect of atropine against organophosphate poisoning.

Phenol, 3-(2-ethyl-4,5-dihydro-5-oxazolyl)-

Usually In Stock

• CAS RN:
• 110193-51-6

• Formula:
• C11H13NO2

• InChI:
• InChI=1S/C11H13NO2/c1-2-11-12-7-10(14-11)8-4-3-5-9(13)6-8/h3-6,10,13H,2,7H2,1H3

• InChIKey:
• IMYCDOWCYNWJQJ-UHFFFAOYSA-N

• Phenol, 3-(2-ethyl-4,5-dihydro-5-oxazolyl)- is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.

2-Methoxy-5-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol;phosphoric acid

Usually In Stock

• CAS RN:
• 911193-51-6

• Formula:
• C18H25O9P

• InChI:
• InChI=1S/C18H22O5.H3O4P/c1-20-15-8-7-12(9-14(15)19)5-6-13-10-16(21-2)18(23-4)17(11-13)22-3;1-5(2,3)4/h7-11,19H,5-6H2,1-4H3;(H3,1,2,3,4)

• InChIKey:
• DOOJJCRUFMUVIA-UHFFFAOYSA-N

• 2-Methoxy-5-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol;phosphoric acid is a useful research compound. Its molecular formula is C18H25O9P and its molecular weight is 416.4 g/mol. The purity is usually 95%.

5-methyl-7-(5-methylfuran-2-yl)-N-(2-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 767293-51-6

• Formula:
• C19H19N5O2

• InChI:
• InChI=1S/C19H19N5O2/c1-11-6-4-5-7-14(11)23-18(25)16-13(3)22-19-20-10-21-24(19)17(16)15-9-8-12(2)26-15/h4-10,17H,1-3H3,(H,23,25)(H,20,21,22)

• InChIKey:
• FFPXQARJFPZGEK-UHFFFAOYSA-N

• 5-methyl-7-(5-methylfuran-2-yl)-N-(2-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C19H19N5O2 and its molecular weight is 349.4 g/mol. The purity is usually 95%.

Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate

Usually In Stock

• CAS RN:
• 945493-51-6

• Formula:
• C13H14BF3KNO2

• InChI:
• InChI=1S/C13H14BF3NO2.K/c1-13(2,3)20-12(19)18-10-7-5-4-6-9(10)8-11(18)14(15,16)17;/h4-8H,1-3H3;/q-1;+1

• InChIKey:
• IIPRPASPOXMUTF-UHFFFAOYSA-N

• Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate is a useful research compound. Its molecular formula is C13H14BF3KNO2 and its molecular weight is 323.16 g/mol. The purity is usually 95%.

3-(2,4-Dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898793-51-6

• Formula:
• C17H18O

• InChI:
• InChI=1S/C17H18O/c1-13-8-9-15(14(2)12-13)10-11-17(18)16-6-4-3-5-7-16/h3-9,12H,10-11H2,1-2H3

• InChIKey:
• VPEAIEHPQUJBMF-UHFFFAOYSA-N

• 3-(2,4-Dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18O and its molecular weight is 238.32 g/mol. The purity is usually 95%.

4-(1,3-benzodioxol-5-ylmethyl)-N-(4-chlorophenyl)piperazine-1-carbothioamide

In Stock

• CAS RN:
• 327093-51-6

• Formula:
• C19H20ClN3O2S

• InChI:
• InChI=1S/C19H20ClN3O2S/c20-15-2-4-16(5-3-15)21-19(26)23-9-7-22(8-10-23)12-14-1-6-17-18(11-14)25-13-24-17/h1-6,11H,7-10,12-13H2,(H,21,26)

• InChIKey:
• JUSGHZGSDCNUAZ-UHFFFAOYSA-N

• 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-chlorophenyl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C19H20ClN3O2S and its molecular weight is 389.9. The purity is usually 95%.

4-chloro-1-ethyl-3-nitro-1H-pyrazole

Usually In Stock

• CAS RN:
• 1006993-51-6

• Formula:
• C5H6ClN3O2

• InChI:
• InChI=1S/C5H6ClN3O2/c1-2-8-3-4(6)5(7-8)9(10)11/h3H,2H2,1H3

• InChIKey:
• SBVDGHFCPWPZQO-UHFFFAOYSA-N

• 4-chloro-1-ethyl-3-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C5H6ClN3O2 and its molecular weight is 175.57. The purity is usually 95%.

1-(2-Cyano-2-{[4-(pyrrolidin-1-yl)phenyl]methylidene}acetyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1111493-51-6

• Formula:
• C20H24N4O2

• InChI:
• InChI=1S/C20H24N4O2/c21-14-17(20(26)24-11-7-16(8-12-24)19(22)25)13-15-3-5-18(6-4-15)23-9-1-2-10-23/h3-6,13,16H,1-2,7-12H2,(H2,22,25)

• InChIKey:
• HLDUOIAPSVOTDG-UHFFFAOYSA-N

• 1-(2-Cyano-2-{[4-(pyrrolidin-1-yl)phenyl]methylidene}acetyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H24N4O2 and its molecular weight is 352.438. The purity is usually 95%.

2-[Chloro(difluoro)methoxy]-1-fluoro-3-nitro-benzene

In Stock

• CAS RN:
• 1404193-51-6

• Formula:
• C7H3ClF3NO3

• InChI:
• InChI=1S/C7H3ClF3NO3/c8-7(10,11)15-6-4(9)2-1-3-5(6)12(13)14/h1-3H

• InChIKey:
• AUWBFLUCHHPUSC-UHFFFAOYSA-N

• 2-[Chloro(difluoro)methoxy]-1-fluoro-3-nitro-benzene is a useful research compound. Its molecular formula is C7H3ClF3NO3 and its molecular weight is 241.55 g/mol. The purity is usually 95%.

5-Fluoro-6-isopropenyl-pyridin-2-ylamine

• CAS RN:
• 1446793-51-6

• Formula:
• C8H9FN2

• InChI:
• InChI=1S/C8H9FN2/c1-5(2)8-6(9)3-4-7(10)11-8/h3-4H,1H2,2H3,(H2,10,11)

• InChIKey:
• IENZMJOMBKKKTK-UHFFFAOYSA-N

• 5-Fluoro-6-isopropenyl-pyridin-2-ylamine is a useful research compound. Its molecular formula is C8H9FN2 and its molecular weight is 152.17 g/mol. The purity is usually 95%.

7-(2-chlorophenyl)-N-(o-tolyl)-1,4-thiazepane-4-carboxamide

In Stock

• CAS RN:
• 1797093-51-6

• Formula:
• C19H21ClN2OS

• InChI:
• InChI=1S/C19H21ClN2OS/c1-14-6-2-5-9-17(14)21-19(23)22-11-10-18(24-13-12-22)15-7-3-4-8-16(15)20/h2-9,18H,10-13H2,1H3,(H,21,23)

• InChIKey:
• LGJOPMWCLVIXEO-UHFFFAOYSA-N

• 7-(2-chlorophenyl)-N-(o-tolyl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C19H21ClN2OS and its molecular weight is 360.9. The purity is usually 95%.

2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide

In Stock

• CAS RN:
• 1797293-51-6

• Formula:
• C20H23N5O3

• InChI:
• InChI=1S/C20H23N5O3/c26-17(13-24-18(27)5-6-19(24)28)22-11-12-25-16-4-2-1-3-15(16)20(23-25)14-7-9-21-10-8-14/h7-10H,1-6,11-13H2,(H,22,26)

• InChIKey:
• KGTMKORVBGPWNO-UHFFFAOYSA-N

• 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.

3-Chloro-6-{[2-(pyridin-2-yl)pyrrolidin-1-yl]methyl}pyridazine

Usually In Stock

• CAS RN:
• 2094593-51-6

• Formula:
• C14H15ClN4

• InChI:
• InChI=1S/C14H15ClN4/c15-14-7-6-11(17-18-14)10-19-9-3-5-13(19)12-4-1-2-8-16-12/h1-2,4,6-8,13H,3,5,9-10H2

• InChIKey:
• UJMHROSSIKYQTC-UHFFFAOYSA-N

• 3-Chloro-6-{[2-(pyridin-2-yl)pyrrolidin-1-yl]methyl}pyridazine is a useful research compound. Its molecular formula is C14H15ClN4 and its molecular weight is 274.75. The purity is usually 95%.

(4-Morpholin-4-ylphenyl)-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379993-51-6

• Formula:
• C21H25N7O2

• InChI:
• InChI=1S/C21H25N7O2/c29-21(17-2-4-18(5-3-17)25-12-14-30-15-13-25)27-9-1-8-26(10-11-27)20-7-6-19-23-22-16-28(19)24-20/h2-7,16H,1,8-15H2

• InChIKey:
• IYXHSIQYLMNUOY-UHFFFAOYSA-N

• (4-Morpholin-4-ylphenyl)-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone is a useful research compound. Its molecular formula is C21H25N7O2 and its molecular weight is 407.478. The purity is usually 95%.